molecular formula C22H15N5O3 B2772784 3-benzyl-7-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione CAS No. 2034518-24-4

3-benzyl-7-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

Cat. No. B2772784
CAS RN: 2034518-24-4
M. Wt: 397.394
InChI Key: WRJIZLWNGZASCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-benzyl-7-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Bioactivity

A study by Maftei et al. (2013) explored the synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs, highlighting the potential of these compounds in antitumor activity. Their research demonstrated significant antitumor effects towards a panel of 11 cell lines in vitro, suggesting the relevance of such compounds in cancer research (Maftei et al., 2013).

Green Chemistry Approaches

Rajesh et al. (2011) described an environmentally friendly, L-proline-catalyzed synthesis of complex heterocyclic compounds, emphasizing the advantages of green chemistry practices such as high atom economy, short reaction times, and the avoidance of extraction and purification steps (Rajesh et al., 2011).

Novel Synthetic Methods

Kaur et al. (2021) developed a mild and eco-friendly approach for synthesizing diverse quinoxaline derivatives, showcasing the versatility of such compounds in chemical synthesis. This study also demonstrated the use of camphor sulfonic acid as an efficient organo-catalyst, illustrating innovative methods in organic synthesis (Kaur et al., 2021).

Photoluminescent Properties

A study on the synthesis and properties of novel dinuclear Eu3+ complexes by Zhen-jun (2011) investigated the photoluminescent properties of compounds with complex structures, including those related to the specified compound. This research contributes to the field of material science, particularly in the development of materials with potential applications in lighting and display technologies (Zhen-jun, 2011).

properties

IUPAC Name

3-benzyl-7-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-1H-quinazoline-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H15N5O3/c28-21-17-7-6-16(20-25-19(26-30-20)15-8-10-23-11-9-15)12-18(17)24-22(29)27(21)13-14-4-2-1-3-5-14/h1-12H,13H2,(H,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRJIZLWNGZASCG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC=NC=C5)NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H15N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.